Cas no 2361641-60-1 (3-4-(prop-2-enamido)phenylbutanamide)

• Product Name: 3-4-(prop-2-enamido)phenylbutanamide
• CAS No: 2361641-60-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5861096
• PubChem ID: 139018880
• Update Time: 2025-05-20

3-4-(prop-2-enamido)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• Z3024771192
• 2361641-60-1
• 3-(4-Acrylamidophenyl)butanamide
• 3-[4-(Prop-2-enoylamino)phenyl]butanamide
• 3-[4-(prop-2-enamido)phenyl]butanamide
• EN300-26574825
• 3-4-(prop-2-enamido)phenylbutanamide

• Inchi： 1S/C13H16N2O2/c1-3-13(17)15-11-6-4-10(5-7-11)9(2)8-12(14)16/h3-7,9H,1,8H2,2H3,(H2,14,16)(H,15,17)
• InChI Key： CKGVXEDRPLGWJS-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C1C=CC(=CC=1)NC(C=C)=O)N

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-4-(prop-2-enamido)phenylbutanamide

Chemical Profile of 3-4-(prop-2-enamido)phenylbutanamide (CAS No. 2361641-60-1)

3-4-(prop-2-enamido)phenylbutanamide, identified by its Chemical Abstracts Service (CAS) number 2361641-60-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the amide class, characterized by its amide functional group (-CONH₂) attached to a phenyl ring and a butanamide side chain. The presence of the prop-2-enamido moiety introduces a unique reactivity and structural feature, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 3-4-(prop-2-enamido)phenylbutanamide consists of a benzene ring substituted at positions 3 and 4 with an amide group linked to an allylamine backbone. This configuration imparts distinct electronic and steric properties, which can be exploited in various chemical transformations. The amide bond, in particular, is known for its stability under a range of conditions while also serving as a versatile handle for further functionalization.

In recent years, there has been growing interest in amide-based compounds due to their role as key pharmacophores in drug discovery. The combination of the phenyl ring and the prop-2-enamido group in 3-4-(prop-2-enamido)phenylbutanamide suggests potential applications in modulating biological pathways. For instance, amides derived from phenylbutanamides have been explored for their interactions with protease enzymes, which are often targeted in therapeutic interventions.

One of the most compelling aspects of 3-4-(prop-2-enamido)phenylbutanamide is its utility as a building block in medicinal chemistry. The compound's ability to undergo selective modifications allows chemists to tailor its properties for specific biological targets. Recent studies have demonstrated the use of this scaffold in designing molecules that exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. The prop-2-enamido group, in particular, has been shown to enhance binding affinity by forming hydrogen bonds with key residues in protein active sites.

The synthesis of 3-4-(prop-2-enamido)phenylbutanamide typically involves multi-step organic reactions, starting from readily available precursors such as benzoyl chloride and allylamine. The introduction of the amide functionality is often achieved through nucleophilic acyl substitution reactions, where the carboxylic acid derivative reacts with an amine under controlled conditions. The subsequent functionalization at the phenyl ring positions requires careful selection of reagents to ensure regioselectivity.

Advances in synthetic methodologies have enabled more efficient and scalable production of 3-4-(prop-2-enamido)phenylbutanamide. Techniques such as solid-phase synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations are particularly important in pharmaceutical research, where rapid access to high-quality intermediates is crucial for drug development pipelines.

The pharmacological potential of 3-4-(prop-2-enamido)phenylbutanamide has been investigated through both computational modeling and experimental screening. Virtual screening approaches have identified analogs with enhanced binding affinity to target proteins, providing insights into optimal structural modifications. Experimental validation through enzyme inhibition assays has corroborated these predictions, highlighting the compound's promise as a lead molecule.

In addition to its pharmaceutical applications, 3-4-(prop-2-enamido)phenylbutanamide has found utility in materials science. The compound's ability to form stable crystals makes it suitable for studying molecular interactions and crystal engineering principles. Researchers have explored its use as a ligand in coordination chemistry, where it can bind metal ions to form supramolecular assemblies with potential catalytic or luminescent properties.

The future directions for research on 3-4-(prop-2-enamido)phenylbutanamide are multifaceted. Further exploration into its biological activity could uncover novel therapeutic applications beyond inflammation modulation. Additionally, computational studies could provide deeper insights into its mechanism of action, guiding the design of next-generation derivatives with improved efficacy and selectivity.

From a synthetic chemistry perspective, developing new methodologies for constructing complex amide derivatives remains an ongoing challenge. Innovations such as photoredox catalysis and enzymatic approaches may offer sustainable routes to 3-4-(prop-2-enamido)phenylbutanamide and its analogs, aligning with green chemistry principles.

In conclusion, 3-4-(prop-2-enamido)phenylbutanamide (CAS No. 2361641-60-1) represents a significant compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery and molecular engineering.